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Compound of Interest

Compound Name: NCGC00138783 TFA

Cat. No.: B10856936

Technical Support Center: NCGC00138783 TFA

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) for working
with NCGCO00138783 TFA, a selective inhibitor of the CD47/SIRPa interaction.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the solubility of NCGC00138783 TFA in DMSO?

Al: NCGC00138783 TFA is soluble in dimethyl sulfoxide (DMSO). Published data indicates a
solubility of up to 50 mg/mL in DMSO with the assistance of ultrasonication and warming to
60°C.[2][3] It is important to use newly opened, non-hygroscopic DMSO, as moisture can
significantly impact the solubility of the product.[2][3]

Q2: What is the recommended solvent for in vivo studies?

A2: For in vivo experiments, a common vehicle is a mixture of 10% DMSO and 90% Corn Oil.
In this vehicle, a solubility of at least 1.25 mg/mL has been reported.[2][3] It is recommended to
first prepare a stock solution in DMSO and then dilute it with corn oil.

Q3: Is NCGC00138783 TFA soluble in PBS?

A3: There is currently no readily available data on the solubility of NCGC00138783 TFA in
Phosphate-Buffered Saline (PBS). As a small molecule inhibitor, it is likely to have low aqueous
solubility. For experiments requiring an aqueous buffer, it is advisable to first dissolve the
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compound in a minimal amount of DMSO and then perform a serial dilution into the desired
agueous buffer. However, precipitation may occur at higher concentrations, and it is crucial to
visually inspect the solution for any particulates.

Q4: How should NCGC00138783 TFA be stored?

A4: For long-term storage, it is recommended to store NCGC00138783 TFA as a solid at 4°C,
sealed and protected from moisture and light.[2] Stock solutions in solvent can be stored at
-80°C for up to 6 months or at -20°C for up to 1 month, also sealed and protected from
moisture and light.[2]

Troubleshooting Guide

Issue Possible Cause Recommended Solution

- Increase the percentage of
DMSO in the final solution.-

Decrease the final

Precipitation observed when concentration of the
o o The compound has low _ _
diluting DMSO stock solution in N compound.- Consider using a
aqueous solubility. _
aqueous buffer (e.g., PBS). different co-solvent or a

surfactant-based formulation,
but validate its compatibility

with your experimental system.

- Use a fresh, unopened vial of
anhydrous DMSO.[2][3]-

Gently warm the solution up to

- The DMSO may have
Difficulty dissolving the absorbed moisture.-

compound in DMSO. Insufficient energy to break the )
60°C and use an ultrasonic

crystal lattice. o ]
bath to aid dissolution.[2][3]

- Visually inspect the solution

. ) - Incomplete dissolution of the for any precipitate before each
Inconsistent experimental _ _
it compound.- Degradation of the  use.- Prepare fresh working
results.
compound in solution. solutions for each experiment

from a frozen stock.[2]

Quantitative Solubility Data
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Solvent Concentration Conditions

Ultrasonic and warming to

DMSO 50 mg/mL (80.96 mM)
60°C.[2][3]

Prepare a 12.5 mg/mL stock in

10% DMSO / 90% Corn Oil > 1.25 mg/mL (2.02 mM) ) ]
DMSO first, then dilute.[2][3]

Experimental Protocols

Protocol for Preparation of NCGC00138783 TFA for In Vivo Administration

This protocol describes the preparation of a 1.25 mg/mL working solution in a 10% DMSO and
90% Corn Qil vehicle.

Materials:

NCGC00138783 TFA

Anhydrous DMSO

Corn Qill

Sterile microcentrifuge tubes

Pipettes and sterile tips

Procedure:

e Prepare a 12.5 mg/mL stock solution in DMSO:

o Weigh the required amount of NCGC00138783 TFA.

o Add the appropriate volume of anhydrous DMSO to achieve a concentration of 12.5
mg/mL.

o If necessary, gently warm the solution and use an ultrasonic bath until the compound is
fully dissolved. Visually inspect for any particulates.
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» Prepare the final working solution:

o In a sterile tube, add 900 pL of corn oil.

o Add 100 pL of the 12.5 mg/mL DMSO stock solution to the corn oil.

o Mix thoroughly by vortexing or pipetting until a homogenous solution is achieved.
e Administration:

o The working solution should be prepared fresh on the day of use.[2]

o If any precipitation or phase separation is observed, the solution should be warmed and
sonicated to ensure homogeneity before administration.

Signaling Pathway and Experimental Workflow
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Click to download full resolution via product page

Caption: The CD47-SIRPa signaling pathway and the inhibitory action of NCGC00138783.
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Caption: Experimental workflow for preparing NCGC00138783 TFA for in vivo studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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